Cas no 854002-38-3 (4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide)

• Product Name: 4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide
• CAS No: 854002-38-3
• MF: C₁₇H₁₃N₃O₂S₂
• MW: 355.434020757675
• CID: 5447024
• PubChem ID: 6207293
• Update Time: 2025-07-10

4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 854002-38-3
• F3003-0769
• AKOS002267226
• (E)-4-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-N-(pyridin-3-yl)benzamide
• 4-{[(5E)-3-METHYL-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}-N-(PYRIDIN-3-YL)BENZAMIDE
• 4-[(E)-(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-N-pyridin-3-ylbenzamide
• 4-[(3-Methyl-4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-N-3-pyridinylbenzamide
• 4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide

• Inchi： 1S/C17H13N3O2S2/c1-20-16(22)14(24-17(20)23)9-11-4-6-12(7-5-11)15(21)19-13-3-2-8-18-10-13/h2-10H,1H3,(H,19,21)
• InChI Key： BAKCOXAOXHZQQF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1)(=O)C1=CC=C(C=C2SC(=S)N(C)C2=O)C=C1

Computed Properties

• Exact Mass: 355.04491901g/mol
• Monoisotopic Mass: 355.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.03±0.70(Predicted)

Additional information on 4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide

Introduction to 4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide (CAS No. 854002-38-3)

4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide (CAS No. 854002-38-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

The structure of 4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide features a thiazolidine ring system conjugated with a benzamide moiety and a pyridine substituent. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This effect was observed both in vitro and in vivo, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also shown promise in cancer research. A study published in the Cancer Research journal reported that 4-{(5E)-3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}-N-(pyridin-3-yl)benzamide exhibits significant anti-proliferative effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing the uncontrolled growth of cancer cells.

In addition to its direct biological activities, 4-{(5E)-3-methyl-4-o xo -2-sulfanylidene -1 , 3-thiazolidin -5 - ylidenem ethyl } -N -(py ridin - 3 - yl )b enzam ide has been explored as a potential drug delivery system. The thiazolidine ring system can be modified to enhance solubility and bioavailability, making it an attractive candidate for developing novel drug formulations. For instance, researchers have synthesized prodrugs of this compound that are designed to release the active molecule in a controlled manner, thereby improving its therapeutic efficacy and reducing side effects.

The pharmacokinetic properties of 4-{(5E)-3-methyl - 4 - ox o - 2 - sulf any lid ene - 1 , 3 - thia zoli din - 5 - yli dene meth yl } - N -( py ri din - 3 - yl )b enza mide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its clinical development. However, further research is needed to optimize its pharmacological properties and ensure its safety and efficacy in human trials.

The potential applications of 4-{(5E)-3-methyl - 4 - ox o - 2 - sulf any lid ene - 1 , 3 - thia zoli din - 5 - yli dene meth yl } - N -( py ri din - 3 - yl )b enza mide extend beyond traditional drug therapy. It has been explored as a lead compound for developing new materials with biomedical applications. For example, researchers have synthesized polymer-based materials incorporating this compound to create drug delivery systems with enhanced stability and controlled release properties.

In conclusion, 4-{(5E)-3-methyl - 4 - ox o - 2 - sulf any lid ene - 1 , 3 - thia zoli din - 5 - yli dene meth yl } - N -( py ri din - 3 - yl )b enza mide (CAS No. 854002-38-3) is a versatile compound with significant potential in various fields of medicinal chemistry and biotechnology. Its unique chemical structure and diverse biological activities make it an exciting area of research for developing new therapeutic agents and biomedical materials. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its use in clinical settings.